Cas no 1803886-74-9 (7-(2-Chloroacetyl)-2-ethylbenzo[d]oxazole)

• Product Name: 7-(2-Chloroacetyl)-2-ethylbenzo[d]oxazole
• CAS No: 1803886-74-9
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 4816775
• Update Time: 2025-06-12

7-(2-Chloroacetyl)-2-ethylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-(2-Chloroacetyl)-2-ethylbenzo[d]oxazole

• Inchi： 1S/C11H10ClNO2/c1-2-10-13-8-5-3-4-7(9(14)6-12)11(8)15-10/h3-5H,2,6H2,1H3
• InChI Key： BHKQERQFMZVPAG-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=CC2=C1OC(CC)=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 2.9
• Topological Polar Surface Area: 43.1

Additional information on 7-(2-Chloroacetyl)-2-ethylbenzo[d]oxazole

Introduction to 7-(2-Chloroacetyl)-2-ethylbenzo[d]oxazole (CAS No. 1803886-74-9)

7-(2-Chloroacetyl)-2-ethylbenzo[d]oxazole (CAS No. 1803886-74-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzo[d]oxazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of 7-(2-Chloroacetyl)-2-ethylbenzo[d]oxazole make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 7-(2-Chloroacetyl)-2-ethylbenzo[d]oxazole is characterized by a benzo[d]oxazole core with a 2-chloroacetyl substituent at the 7-position and an ethyl group at the 2-position. The presence of these functional groups imparts specific physicochemical properties that influence its biological activity and pharmacokinetic behavior. The chloroacetyl group, in particular, is known to enhance the reactivity and electrophilicity of the molecule, which can be crucial for its interaction with biological targets.

Recent studies have explored the potential applications of 7-(2-Chloroacetyl)-2-ethylbenzo[d]oxazole in various therapeutic areas. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry reported that 7-(2-Chloroacetyl)-2-ethylbenzo[d]oxazole exhibited potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding suggests that the compound could be a valuable lead for developing new antibiotics to combat drug-resistant infections.

In addition to its antimicrobial properties, 7-(2-Chloroacetyl)-2-ethylbenzo[d]oxazole has shown promise as an anti-inflammatory agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that the compound effectively reduced inflammation in both in vitro and in vivo models. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. These findings highlight the potential of 7-(2-Chloroacetyl)-2-ethylbenzo[d]oxazole as a therapeutic option for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The anticancer potential of 7-(2-Chloroacetyl)-2-ethylbenzo[d]oxazole has also been investigated. A study published in the Cancer Research journal reported that the compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying its anticancer activity is thought to involve the induction of apoptosis and cell cycle arrest. Further research is needed to elucidate the specific molecular targets and pathways involved in these effects.

Beyond its direct biological activities, 7-(2-Chloroacetyl)-2-ethylbenzo[d]oxazole has been studied for its potential as a prodrug or drug delivery system component. The chloroacetyl group can be designed to release active metabolites under specific conditions, such as pH changes or enzymatic cleavage. This property makes it an attractive candidate for developing targeted drug delivery systems that can improve the efficacy and safety of existing drugs.

In terms of pharmacokinetics, preliminary studies have shown that 7-(2-Chloroacetyl)-2-ethylbenzo[d]oxazole has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further preclinical studies are necessary to fully characterize its pharmacokinetic profile and assess its safety in animal models.

The synthesis of 7-(2-Chloroacetyl)-2-ethylbenzo[d]oxazole involves several well-established chemical reactions. The key steps include the formation of the benzo[d]oxazole core through cyclization reactions and subsequent functionalization with the 2-chloroacetyl and ethyl groups. Various synthetic routes have been reported in the literature, each with its own advantages in terms of yield, purity, and scalability. Optimizing these synthetic methods is crucial for large-scale production and commercialization.

In conclusion, 7-(2-Chloroacetyl)-2-ethylbenzo[d]oxazole (CAS No. 1803886-74-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its safety and efficacy in preclinical and clinical settings.